Cas no 916210-34-9 (tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate)

Tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate is a bicyclic carbamate derivative featuring a hydroxyl group at the 4-position of the bicyclo[2.2.2]octane scaffold. This compound is of interest in synthetic and medicinal chemistry due to its rigid, three-dimensional structure, which can enhance binding selectivity in drug design. The tert-butyl carbamate (Boc) protecting group ensures stability under various reaction conditions while allowing selective deprotection when needed. The hydroxyl group provides a handle for further functionalization, making it a versatile intermediate for the development of complex molecules. Its well-defined stereochemistry and structural rigidity contribute to its utility in peptide mimetics and small-molecule therapeutics.
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate structure
916210-34-9 structure
Product Name:tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
CAS No:916210-34-9
MF:C14H25NO3
MW:255.353204488754
CID:5272623
Update Time:2026-03-09

tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
    • Inchi: 1S/C14H25NO3/c1-12(2,3)18-11(16)15-10-13-4-7-14(17,8-5-13)9-6-13/h17H,4-10H2,1-3H3,(H,15,16)
    • InChI Key: WUWPQRWQXHKMHY-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NCC12CCC(O)(CC1)CC2

tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6052-100MG
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
916210-34-9 95%
100MG
¥ 1,920.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6052-250MG
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
916210-34-9 95%
250MG
¥ 3,075.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6052-500MG
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
916210-34-9 95%
500MG
¥ 5,121.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6052-1G
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
916210-34-9 95%
1g
¥ 7,682.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ6052-5G
tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate
916210-34-9 95%
5g
¥ 23,047.00 2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572637-100mg
Tert-butyl ((4-hydroxybicyclo[2.2.2]Octan-1-yl)methyl)carbamate
916210-34-9 98%
100mg
¥7672.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572637-250mg
Tert-butyl ((4-hydroxybicyclo[2.2.2]Octan-1-yl)methyl)carbamate
916210-34-9 98%
250mg
¥11515.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572637-500mg
Tert-butyl ((4-hydroxybicyclo[2.2.2]Octan-1-yl)methyl)carbamate
916210-34-9 98%
500mg
¥15360.00 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1572637-1g
Tert-butyl ((4-hydroxybicyclo[2.2.2]Octan-1-yl)methyl)carbamate
916210-34-9 98%
1g
¥16643.00 2024-04-25
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00775966-1g
tert-Butyl ((4-hydroxybicyclo[2.2.2]octan-1-yl)methyl)carbamate
916210-34-9 98%
1g
¥10192.0 2024-04-17

Additional information on tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate

Research Brief on tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate (CAS: 916210-34-9)

The compound tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate (CAS: 916210-34-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the importance of bicyclo[2.2.2]octane derivatives as versatile scaffolds in medicinal chemistry. The tert-butyl carbamate moiety in this compound enhances its stability and bioavailability, making it a promising candidate for further pharmacological evaluation. Researchers have successfully synthesized this compound using a multi-step process involving the protection of the hydroxyl group and subsequent carbamate formation.

In vitro studies have demonstrated that tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable interactions between this compound and target proteins, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Future research directions may include structural modifications to improve selectivity and efficacy, as well as in vivo studies to assess toxicity and therapeutic outcomes. Collaborative efforts between chemists and biologists will be crucial in advancing this compound towards clinical applications.

In conclusion, tert-butyl N-({4-hydroxybicyclo[2.2.2]octan-1-yl}methyl)carbamate represents an exciting area of research in chemical biology. Its unique structural features and preliminary biological activities warrant further investigation, potentially leading to the development of new therapeutic agents for various diseases. Continued exploration of this compound and its derivatives may yield valuable insights into structure-activity relationships and drug design strategies.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.